Cas no 1171383-42-8 (3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-[2-(trifluoromethyl)phenyl]propanamide)

• Product Name: 3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-[2-(trifluoromethyl)phenyl]propanamide
• CAS No: 1171383-42-8
• MF: C₁₆H₁₆F₃N₃O₃
• MW: 355.311754226685
• CID: 5814300
• PubChem ID: 44072005
• Update Time: 2025-06-09

3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-[2-(trifluoromethyl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3,6-dimethyl-2,4-dioxo-1H-pyrimidin-5-yl)-N-[2-(trifluoromethyl)phenyl]propanamide
• 3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-[2-(trifluoromethyl)phenyl]propanamide
• AKOS024267715
• 1171383-42-8
• VU0645906-1
• F5521-0210

• Inchi： 1S/C16H16F3N3O3/c1-9-10(14(24)22(2)15(25)20-9)7-8-13(23)21-12-6-4-3-5-11(12)16(17,18)19/h3-6H,7-8H2,1-2H3,(H,20,25)(H,21,23)
• InChI Key： VJLHVRGDTDZJPW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C(F)(F)F)(=O)CCC1=C(C)NC(=O)N(C)C1=O

Computed Properties

• Exact Mass: 355.11437587g/mol
• Monoisotopic Mass: 355.11437587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-[2-(trifluoromethyl)phenyl]propanamide

Introduction to 3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-[2-(trifluoromethyl)phenyl]propanamide (CAS No. 1171383-42-8)

3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-[2-(trifluoromethyl)phenyl]propanamide, with the CAS number 1171383-42-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines and is characterized by its unique structural features, including a trifluoromethyl group and a propanamide moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-[2-(trifluoromethyl)phenyl]propanamide is particularly noteworthy for its potential in drug design and development. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug efficacy and pharmacokinetics. Additionally, the propanamide moiety provides a flexible linker that can interact with various biological targets, making this compound a promising candidate for further investigation.

Recent studies have explored the biological activities of 3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-[2-(trifluoromethyl)phenyl]propanamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antiviral properties. Research has demonstrated that 3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-[2-(trifluoromethyl)phenyl]propanamide has potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve inhibition of viral replication through interference with key viral enzymes. This makes it a potential candidate for the development of new antiviral therapies.

In addition to its anti-inflammatory and antiviral properties, 3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-[2-(trifluoromethyl)phenyl]propanamide has also shown promise in cancer research. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines while exhibiting minimal cytotoxicity towards normal cells. This selective cytotoxicity is a highly desirable property in anticancer drugs and suggests that further investigation into its potential as an anticancer agent is warranted.

The pharmacokinetic profile of 3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-[2-(trifluoromethyl)phenyl]propanamide has been extensively studied to understand its behavior in vivo. Animal models have shown that it has good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. It also exhibits moderate plasma protein binding and a reasonable half-life, which are important factors for sustained therapeutic effects.

Toxicity studies have been conducted to assess the safety profile of 3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-[2-(trifluoromethyl)phenyl]propanamide. These studies have shown that it has low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

The synthesis of 3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-[2-(trifluoromethyl)phenyl]propanamide has been optimized to improve yield and purity. Various synthetic routes have been explored to produce this compound efficiently on a large scale. One common approach involves the reaction of 5-amino-N,N-dimethylpyrimidine with trifluoromethylaniline followed by coupling with propanoyl chloride. This method yields high purity product with good overall yield.

In conclusion, 3-(3,6-dimethyl-2,4-dioxo-1,2 , 3 , 4 -tetrahydropyrimidin - 5 - yl ) - N - [ 2 - ( trifluorometh yl ) phen yl ] pro pan amide (CAS No. 1171383 - 4 2 - 8 ) is a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure , favorable pharmacokinetic properties , and low toxicity make it an attractive candidate for further development in medicinal chemistry . Ongoing research continues to explore its full potential , with the aim of translating these findings into effective treatments for various diseases .